Cas no 144110-42-9 (5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide)

5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide (X-Gluc) is a chromogenic substrate widely used in molecular biology and biochemistry for detecting beta-glucuronidase (GUS) activity. Upon enzymatic hydrolysis, it yields an insoluble indigo dye, facilitating histochemical localization in plant and bacterial systems. Its key advantages include high sensitivity, specificity for GUS, and the formation of a stable, visually distinct precipitate, enabling precise spatial resolution in staining applications. The bromo and chloro substitutions enhance the product's stability and reduce background staining, improving signal-to-noise ratios. This substrate is particularly valuable in reporter gene assays, transgenic studies, and microbiological diagnostics, offering reliable performance in both qualitative and quantitative analyses.
5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide structure
144110-42-9 structure
Product Name:5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide
CAS No:144110-42-9
MF:C14H13BrClNO7
MW:422.6125228405
MDL:MFCD01311740
CID:108618
PubChem ID:2733775
Update Time:2025-06-07

5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranosiduronic acid,5-bromo-6-chloro-1H-indol-3-yl
    • (2S,3S,4S,5R,6S)-6-[(5-bromo-6-chloro-1H-indol-3-yl)oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
    • 5-BROMO-6-CHLORO-3-INDOLYL B-D-GLUCURONIDE
    • 5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide
    • 5-Bromo-6-chloro-3-indolyl beta-D-glucuronide
    • 5-Bromo-6-chloro-3-indolyl-b-D-glucuronide
    • W0460
    • beta-D-Glucopyranosiduronic acid 5-bromo-6-chloro-1H-indol-3-yl
    • 144110-42-9
    • W-201257
    • SCHEMBL1159834
    • DTXSID10370004
    • beta-D-Glucopyranosiduronic acid, 5-bromo-6-chloro-1H-indol-3-yl
    • 5-Bromo-6-chloro-3-indolylb-D-glucuronide
    • MDL： MFCD01311740
    • Inchi： 1S/C14H13BrClNO7/c15-5-1-4-7(2-6(5)16)17-3-8(4)23-14-11(20)9(18)10(19)12(24-14)13(21)22/h1-3,9-12,14,17-20H,(H,21,22)/t9-,10-,11+,12-,14+/m0/s1
    • InChI Key： GAZVSOQUFLIBJQ-BYNIDDHOSA-N
    • SMILES： BrC1C(=CC2=C(C=1)C(=CN2)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O1)O)O)O)Cl

Computed Properties

  • Exact Mass: 420.95600
  • Monoisotopic Mass: 420.95639g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 132Ų

Experimental Properties

  • Density: 2.005
  • Boiling Point: 732 ºC
  • Flash Point: 397 ºC
  • PSA: 132.24000
  • LogP: 0.85480

5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-6-chloro-3-indolyl-beta-D-glucuronide Pricemore >>

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